Cas no 2137556-61-5 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine
• CAS No: 2137556-61-5
• MF: C₇H₈N₄O₂S₂
• MW: 244.294017791748
• CID: 5898785
• PubChem ID: 165481558
• Update Time: 2025-06-08

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine
• EN300-1115556
• 2137556-61-5

• Inchi： 1S/C7H8N4O2S2/c1-15(12,13)5-2-10-11(4-5)7-9-3-6(8)14-7/h2-4H,8H2,1H3
• InChI Key： AMLQNYWVLAAVEJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2=NC=C(N)S2)C=1)(=O)=O

Computed Properties

• Exact Mass: 244.00886786g/mol
• Monoisotopic Mass: 244.00886786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 128Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine (CAS No. 2137556-61-5)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine, with the CAS number 2137556-61-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine consists of a thiazole ring substituted with a methanesulfonyl pyrazole moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The methanesulfonyl group, which is a common functional group in medicinal chemistry, imparts additional reactivity and biological activity to the molecule. The pyrazole ring, another heterocyclic structure, is known for its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the potential of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-kB pathway.

Beyond its anti-inflammatory properties, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine has also shown promise in cancer research. A study in the journal Cancer Letters reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine have been extensively studied to evaluate its potential as a therapeutic agent. Research has shown that this compound has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Additionally, studies have demonstrated that it has low toxicity and minimal side effects in preclinical models.

In terms of synthetic methods, several routes have been developed to prepare 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine. One common approach involves the reaction of 2-aminothiazole with 4-methanesulfonylpyrazole in the presence of a coupling reagent such as EDC or HATU. This method provides high yields and purity levels, making it suitable for large-scale production.

The future prospects for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, researchers are exploring its potential as a lead compound for the development of novel therapeutics targeting inflammation and cancer. The unique combination of structural features and biological activities makes this compound a valuable asset in the drug discovery pipeline.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-amine (CAS No. 2137556-61-5) is a promising compound with significant therapeutic potential. Its anti-inflammatory and antiproliferative properties, coupled with favorable pharmacokinetic profiles and low toxicity, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.